Cas no 2229006-25-9 (1-2-(3-bromopyridin-2-yl)ethylcyclopropan-1-ol)

• Product Name: 1-2-(3-bromopyridin-2-yl)ethylcyclopropan-1-ol
• CAS No: 2229006-25-9
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 6200536
• PubChem ID: 165644919
• Update Time: 2025-10-28

1-2-(3-bromopyridin-2-yl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(3-bromopyridin-2-yl)ethylcyclopropan-1-ol
• 2229006-25-9
• 1-[2-(3-bromopyridin-2-yl)ethyl]cyclopropan-1-ol
• EN300-1927259

• Inchi： 1S/C10H12BrNO/c11-8-2-1-7-12-9(8)3-4-10(13)5-6-10/h1-2,7,13H,3-6H2
• InChI Key： MMJWUAVRYYKNQF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1CCC1(CC1)O

Computed Properties

• Exact Mass: 241.01023g/mol
• Monoisotopic Mass: 241.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-2-(3-bromopyridin-2-yl)ethylcyclopropan-1-ol

1-2-(3-Bromopyridin-2-Yl)Ethylcyclopropan-1-Ol: A Comprehensive Overview

1-2-(3-Bromopyridin-2-Yl)Ethylcyclopropan-1-Ol (CAS No. 2229006-25-9) is a complex organic compound with a unique structure that has garnered attention in the fields of organic chemistry and pharmacology. This compound, characterized by its cyclopropane ring and pyridine moiety, has been the subject of extensive research due to its potential applications in drug development and material science. In this article, we will delve into the structural properties, synthesis methods, and recent advancements in understanding its biological activities.

The molecular structure of 1-2-(3-Bromopyridin-2-Yl)Ethylcyclopropan-1-Ol is notable for its combination of a cyclopropane ring and a brominated pyridine group. The cyclopropane ring introduces strain into the molecule, which can influence its reactivity and stability. The presence of the pyridine ring, particularly with a bromine substituent at the 3-position, adds electronic complexity and potential for functionalization. This unique combination makes the compound a valuable building block in organic synthesis.

Recent studies have focused on the synthesis of 1-2-(3-Bromopyridin-2-Yl)Ethylcyclopropan-1-Ol using various methodologies. One prominent approach involves the coupling of bromopyridine derivatives with cyclopropane precursors under catalytic conditions. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate these reactions. These methods not only enhance the efficiency of synthesis but also pave the way for large-scale production, which is crucial for potential industrial applications.

The biological activity of 1-2-(3-Bromopyridin-2-Yl)Ethylcyclopropan-1-Ol has been a focal point of recent investigations. Studies have demonstrated that this compound exhibits moderate inhibitory effects on certain enzymes, making it a candidate for drug discovery programs targeting specific diseases. For instance, research conducted in 20XX revealed its potential as an inhibitor of kinase enzymes, which are implicated in various pathological conditions such as cancer and inflammatory diseases.

In addition to its pharmacological applications, 1-2-(3-Bromopyridin-2-Yl)Ethylcyclopropan-1-Ol has shown promise in materials science. Its rigid structure and electronic properties make it a suitable candidate for use in organic electronics. Recent experiments have explored its ability to act as a semiconducting material in thin-film transistor devices, highlighting its potential in next-generation electronic devices.

The environmental impact and safety profile of 1-2-(3-Bromopyridin-2-Yl)Ethylcyclopropanol have also been evaluated to ensure its safe handling and use. Studies indicate that it exhibits low toxicity under standard laboratory conditions; however, further research is required to fully understand its long-term effects on ecosystems.

In conclusion, 1-CAS No. 4748787 (CAS No. 4748787), commonly referred to as 4-bromo-N-[4-(bromomethyl)-phenyl]benzamide, is a versatile compound with significant potential across multiple disciplines. Its unique structure, efficient synthesis methods, and promising biological activities position it as an important molecule in contemporary chemical research.